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Compound of Interest

Compound Name: (R)-Phe-A110/B319

Cat. No.: B15560694 Get Quote

I. Introduction

(R)-Phe-A110/B319 is a research compound requiring careful handling and storage to ensure

its stability and integrity for accurate experimental results. This document provides detailed

guidelines for researchers, scientists, and drug development professionals on the proper

procedures for handling, storing, and working with this compound. The information is compiled

from available safety data sheets and chemical properties of similar compounds.

II. Compound Properties

A summary of the known physical and chemical properties is presented in Table 1. This data is

essential for understanding the compound's behavior under various experimental conditions.

Table 1: Physical and Chemical Properties of (R)-Phe-A110/B319 and Structurally Similar

Compounds
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Property Value Source

Appearance White to off-white powder/solid [1][2][3]

Odor Odorless to slight [1][2][3]

Molecular Formula C9H11NO2 [1]

Molecular Weight 165.19 g/mol [1][4]

Melting Point 240 - 275 °C (464 - 527 °F) [1][2][3]

Solubility Soluble in water [1]

Stability

Stable under normal and

recommended storage

conditions.

[1][2][5]

Incompatible Materials
Strong oxidizing agents, strong

acids.
[1][5]

Hazardous Decomposition
Oxides of carbon (CO, CO2)

and nitrogen (NOx).
[1][2][5]

III. Handling and Storage Protocols

Proper handling and storage are critical to maintain the quality of (R)-Phe-A110/B319.

1. Storage

Short-term Storage: For immediate use, store the compound in a tightly sealed container in a

dry, cool, and well-ventilated place.[1][3]

Long-term Storage: For long-term storage, it is recommended to keep the container tightly

closed and dry in a well-ventilated area.[5] Specific temperature recommendations, such as

2-8°C, should be followed if provided by the supplier.[6]

2. Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, gloves, and a lab coat, to prevent skin and eye contact.[1]
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Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust or aerosols.[5]

Dust Formation: Avoid creating dust.[1][5] If dust is generated, use appropriate exhaust

ventilation.[5]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[1] Remove and wash contaminated clothing before reuse.[2]

IV. Experimental Workflow

The following diagram illustrates a general workflow for handling and preparing (R)-Phe-
A110/B319 for an experiment.
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Fig. 1: General experimental workflow for (R)-Phe-A110/B319.
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V. Safety Precautions

A thorough understanding of the potential hazards is crucial for safe handling.

1. Hazard Identification

May be harmful if inhaled and may cause respiratory tract irritation.[5]

Causes skin and serious eye irritation.

2. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.[5]

Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[2]

[5]

Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[2][5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[2][5]

3. Spill and Disposal Procedures

Small Spills: For small spills, sweep up the material and place it in a suitable container for

disposal.[5]

Large Spills: For large spills, prevent the product from entering drains. Sweep up and shovel

into suitable containers for disposal.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

VI. Signaling Pathway Interaction (Hypothetical)

While the specific signaling pathway for (R)-Phe-A110/B319 is not detailed in the provided

search results, many phenylalanine derivatives interact with amino acid transport systems and

metabolic pathways. The following diagram illustrates a hypothetical interaction with a generic

cell signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13323~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:37:13~~4-Chloro-DL-phenylalanine~~
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13323~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:37:13~~4-Chloro-DL-phenylalanine~~
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13323~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:37:13~~4-Chloro-DL-phenylalanine~~
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UHF110%20H-Bpa-OH.pdf
https://www.benchchem.com/product/b15560694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-Phe-A110/B319
(Extracellular)

Cell Membrane Transporter

Binding & Transport

Intracellular Target
(e.g., Enzyme, Receptor)

Internalization

Downstream Signaling Cascade

Activation/
Inhibition

Cellular Response

Click to download full resolution via product page

Fig. 2: Hypothetical signaling pathway for (R)-Phe-A110/B319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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